Cas no 2146-36-3 (Acenaphthylene,dodecahydro-)

• Product Name: Acenaphthylene,dodecahydro-
• CAS No: 2146-36-3
• MF: C₁₂H₂₀
• MW: 164.287203788757
• MDL: MFCD00130267
• CID: 255033
• PubChem ID: 102215
• Update Time: 2025-05-20

Acenaphthylene,dodecahydro- Chemical and Physical Properties

Names and Identifiers

• Acenaphthylene,dodecahydro-
• Perhydroacenaphthene
• Acenaphthylene,dodecahydro
• decahydroacenaphthene
• Dodecahydro-acenaphthylen
• dodecahydro-acenaphthylene
• Einecs 218-412-6
• perhydroacenaphthylene
• tricyclo<6.3.1.04,12>dodecane
• Tricyclo[6.3.1.0(4,12)]dodecane
• CS-0101063
• cis,cis,cis-tricyclo[6.3.1.0(4,12)]dodecane
• Acenaphthylene, dodecahydro-
• 2146-36-3
• Tricyclo(6,3,1,04,12)dodecane
• DTXSID10883801
• 1,2,3,3a,4,5,5a,6,7,8,8a,8b-dodecahydroacenaphthylene
• cis,cis,cis-Perhydroacenaphtene
• NS00048690
• Perhydroacenaphthene pound>>Acenaphthylene, dodecahydro- pound>>Tricyclo(6,3,1,04,12)dodecane
• cis,cis,cis-ufolane
• BCP31740
• D76143
• Dodecahydroacenaphthylene
• acenaphthalyne, dodehydro 2aalpha,5aalpha,8aalpha,8balpha
• Perhydroacenaphthyle
• DS-002666

• MDL： MFCD00130267
• Inchi： 1S/C12H20/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h9-12H,1-8H2
• InChI Key： FZDZWLDRELLWNN-UHFFFAOYSA-N
• SMILES： C12C3CCCC1CCC2CCC3

Computed Properties

• Exact Mass: 164.15700
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.939±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 36 ºC
• Boiling Point: 235 ºC
• Flash Point: 78.7±11.7 ºC,
• Refractive Index: 1.577 (589.3 nm 20 ºC)
• Solubility: Insuluble (6.2E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.61280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons

Additional information on Acenaphthylene,dodecahydro-

Acenaphthylene, Dodecahydro: A Comprehensive Overview

Acenaphthylene, Dodecahydro, also known by its CAS number 2146-36-3, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of bicyclic hydrocarbons and is characterized by its unique structure and properties. Recent studies have highlighted its potential applications in various industries, making it a subject of extensive research.

The molecular structure of Acenaphthylene, Dodecahydro consists of a fused bicyclic system with a total of twelve hydrogen atoms. This structure contributes to its stability and reactivity under different chemical conditions. Researchers have found that the compound exhibits interesting electronic properties, which make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices.

One of the most recent breakthroughs involving Acenaphthylene, Dodecahydro is its application in the development of new drug delivery systems. Scientists have discovered that the compound can be modified to create biocompatible polymers, which are highly effective in targeted drug delivery. These polymers have shown remarkable results in preclinical trials, indicating their potential for use in treating various diseases.

In addition to its medical applications, Acenaphthylene, Dodecahydro has also been explored for its role in sustainable energy solutions. Researchers have found that the compound can be used as a precursor for synthesizing novel materials with high energy storage capabilities. These materials are being tested for use in next-generation batteries and supercapacitors, offering a promising alternative to traditional energy storage technologies.

The synthesis of Acenaphthylene, Dodecahydro has been a topic of extensive research as well. Recent advancements in catalytic processes have enabled the production of this compound with higher yields and greater purity. These improvements have made it more accessible for industrial applications, further driving innovation in related fields.

In conclusion, Acenaphthylene, Dodecahydro (CAS No. 2146-36-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and recent breakthroughs in research make it an exciting area of study for scientists and engineers alike. As ongoing studies continue to uncover new possibilities for this compound, its impact on technology and medicine is expected to grow significantly in the coming years.